Cas no 120-88-7 (Ethanedithioamide,N1,N2-didodecyl-)
120-88-7 structure
Product Name:Ethanedithioamide,N1,N2-didodecyl-
CAS No:120-88-7
MF:C26H52N2S2
MW:456.834485054016
MDL:MFCD00053734
CID:149362
Update Time:2025-04-19
Ethanedithioamide,N1,N2-didodecyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanedithioamide,N1,N2-didodecyl-
- N,N'-didodecyldithiooxamide
- N,N'-didodecylethanedithioamide
- N.N'-Didodecyldithiooxamide
- N1,N2-Didodecylethanebis(thioamide)
- 1,2-Dithio-oxalsaeure-bis-dodecylamid
- EINECS 204-433-8
- Ethanedithioamide,N,N'-didodecyl
- N,N'-Bis(dodecyl)-dithiooxamid
- N,N'-Bis(dodecyl)dithiooxamide
- N,N'-Didodecyl-dithiooxalamid
- N,N'-didodecyl-dithiooxalamide
- N,N'-Di-n-dodecyl-dithiooxamid
- OXAMIDE,N,N'-DIDODECYLDITHIO
- USAF MK-7
- NSC 44699
- n,n’-didodecyldithio-oxamid
- N,N'-Didodecylethanebisthioamide
- EthanedithioaMide, N,N'-didodecyl-
- usafmk-7
- N,N'-DIDODECYL DITHIOOXAMIDE
- N,N'-Didodecyl dithiooxamide ,97%
-
- MDL: MFCD00053734
- Inchi: 1S/C26H52N2S2/c1-3-5-7-9-11-13-15-17-19-21-23-27-25(29)26(30)28-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3,(H,27,29)(H,28,30)
- InChI Key: MQCQUDOKUAAVFO-UHFFFAOYSA-N
- SMILES: S=C(C(NCCCCCCCCCCCC)=S)NCCCCCCCCCCCC
Computed Properties
- Exact Mass: 456.35700
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 25
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 11.6
Experimental Properties
- Density: 0.941±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 52-53 ºC
- Solubility: Insuluble (1.4E-6 g/L) (25 ºC),
- PSA: 88.24000
- LogP: 9.44400
Ethanedithioamide,N1,N2-didodecyl- Security Information
- Hazard Category Code: R36/37/38
- Safety Instruction: S26;S37/39
-
Hazardous Material Identification:
Ethanedithioamide,N1,N2-didodecyl- Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Ethanedithioamide,N1,N2-didodecyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N50200-5g |
N1,N2-Didodecylethanebis(thioamide) |
120-88-7 | 5g |
¥918.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N50200-25g |
N1,N2-Didodecylethanebis(thioamide) |
120-88-7 | 25g |
¥3358.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N50200-1g |
N1,N2-Didodecylethanebis(thioamide) |
120-88-7 | 1g |
¥318.0 | 2021-09-08 | ||
| eNovation Chemicals LLC | D762042-5g |
Ethanedithioamide, N1,N2-didodecyl- |
120-88-7 | 97% | 5g |
$220 | 2024-06-08 | |
| eNovation Chemicals LLC | D762042-25g |
Ethanedithioamide, N1,N2-didodecyl- |
120-88-7 | 97% | 25g |
$810 | 2023-05-18 | |
| eNovation Chemicals LLC | D762042-250mg |
Ethanedithioamide, N1,N2-didodecyl- |
120-88-7 | 97% | 250mg |
$65 | 2025-02-27 | |
| eNovation Chemicals LLC | D762042-1g |
Ethanedithioamide, N1,N2-didodecyl- |
120-88-7 | 97% | 1g |
$100 | 2025-02-27 | |
| eNovation Chemicals LLC | D762042-5g |
Ethanedithioamide, N1,N2-didodecyl- |
120-88-7 | 97% | 5g |
$220 | 2025-02-27 | |
| 1PlusChem | 1P000QI5-1g |
Ethanedithioamide, N1,N2-didodecyl- |
120-88-7 | 97% | 1g |
$62.00 | 2023-12-26 | |
| 1PlusChem | 1P000QI5-5g |
Ethanedithioamide, N1,N2-didodecyl- |
120-88-7 | 97%;RG | 5g |
$184.00 | 2023-12-26 |
Ethanedithioamide,N1,N2-didodecyl- Related Literature
-
1. Phonon-induced relaxation mechanisms are changed by a chelating effect in a CoII single-ion magnetYu-Siang Lou,Bo-Ruei Lin,Chen-Ming Wu,Su-Ying Chien,En-Che Yang Dalton Trans. 2022 51 6646
-
2. Selective oxidative dehydrogenation of isobutane over a Y2O3–CeF3 catalystWei-De Zhang,Ding-Liang Tang,Xiao-Ping Zhou,Hui-Lin Wan,K. R. Tsai J. Chem. Soc. Chem. Commun. 1994 771
-
3. Computational study of the geometric and electronic structures of MN2 (M?=?Mo or U)Katherine L. Brown,Nikolas Kaltsoyannis J. Chem. Soc. Dalton Trans. 1999 4425
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